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Compound of Interest

Compound Name: BB-K31

Cat. No.: B1148207

Topic: Application of BB-K31 in Synthetic Chemistry
Audience: Researchers, scientists, and drug development professionals.

Note on Scope: Extensive research indicates that BB-K31, identified as Amikacin EP Impurity
G (CAS No. 50896-99-6), does not have established applications as a reagent, catalyst, or
versatile starting material in general synthetic chemistry. Its relevance is primarily in the fields
of pharmaceutical analysis, as a reference standard for the antibiotic amikacin, and in the study
of aminoglycoside biosynthesis. The following application notes and protocols are therefore
presented within this context.

Introduction and Identification of BB-K31

BB-K31 is the designation for a compound identified as Amikacin EP Impurity G. Itis a
structural analog of the aminoglycoside antibiotic butirosin and a known impurity in the
manufacturing of amikacin.[1][2][3][4] Its chemical structure is 6-O-(3-Amino-3-deoxy-a-D-
glucopyranosyl)-4-O-(6-amino-6-deoxy-a-D-glucopyranosyl)-1-N-[(2R)-4-amino-2-
hydroxybutanoyl]-2-deoxy-D-streptamine.[3]

The identification of a compound labeled "BB-K31" typically follows a systematic analytical
workflow, as depicted below.
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Workflow for Identification of BB-K31

Initial Information
Unknown Compound
(Designation: BB-K31)

Database and Literature Search

Qnitial Search for ‘BB-K31)
(Search by CAS Numbe)

Compound [Identification
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Biosynthetic Pathway of the AHBA Side Chain in Butirosin
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Structural Relationships of BB-K31

Kanamycin A Ribostamycin
(Natural Product) (Natural Product)
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Is an impurity of Is a structural analog of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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